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Get Quote

Dibenzyl terephthalate (DBT) is an aromatic diester. The table below summarizes its core chemical

identity.

Property Description

CAS No. 19851-61-7 [1]

Molecular Formula C₂₂H₁₈O₄ [1]

Molecular Weight 346.4 g/mol [1]

IUPAC Name dibenzyl benzene-1,4-dicarboxylate [1]

Structure (SMILES) C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)C(=O)OCC3=CC=CC=C3 [1]

Appearance White needle-like crystalline powder [1]

Melting Point 98-99 °C [2]

Synthesis Protocol: Depolymerization of PET

A primary method for synthesizing DBT is through the chemical recycling of polyethylene terephthalate

(PET) waste, such as plastic bottles. This is a transesterification reaction where benzyl alcohol replaces the

ethylene glycol in PET [1] [2].
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Experimental Method [1] [2]:

Reaction Setup: PET is refluxed in benzyl alcohol at a temperature of 145 °C for 20 to 28 hours.
Catalyst: Zinc acetate is used to catalyze the reaction.

Purification: The crude product is purified via recrystallization using methanol.
Characterization: The final product is characterized by determining its melting point and using

techniques like Thin Layer Chromatography (TLC), Fourier-Transform Infrared Spectroscopy (FTIR),
and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure and purity.

A longer reaction time (e.g., 28 hours) generally results in a product with higher purity, as indicated by a

single spot on the TLC plate [2].

Flame Retardant Context for Terephthalate Polymers

Although direct evidence for DBT is lacking, the search results extensively cover the flame retardancy of its

parent polymer, polyethylene terephthalate (PET). This research context may be valuable for

understanding potential application areas.

A major challenge in making PET flame-retardant is overcoming its melt-dripping behavior, which spreads

fire. Effective flame retardant systems for PET often work in both the gas and condensed phases [3] [4].

The table below summarizes common, effective flame-retardant systems for PET fabrics and composites as

identified in the research.

Flame Retardant
System

Key Components
Reported Effectiveness for
PET

P-N-Si System [4] Bis-phosphonomethyl-aminomethyl
phosphonic acid (BPMAEPA) & silane (KH-

570)

LOI: 33.5%; No melt-dripping;
V-0 rating

Cross-linked LbL
Coating [5]

Polyethyleneimine (PEI) & Oxidized Sodium

Alginate (OSA)

Self-extinguishing; No melt-

dripping

ADP/VPPSQ
Synergistic System
[6]

Aluminum Diethyl Phosphinate (ADP) &

Phenyl/Vinyl Siliconesquioxane (VPPSQ)

LOI: 32.8%; V-0 rating;

Reduced heat/smoke release
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General Workflow for Flame Retardant Fabric Treatment

The following diagram outlines a general protocol for applying a durable flame-retardant finish to PET

fabric, based on the methods found in the literature [5] [4].

PET Fabric

Surface Preparation
(Optional UV grafting

with acrylamide)

Flame Retardant Application
(e.g., Pad-Dry-Cure or

Layer-by-Layer Assembly)

Cross-Linking
(e.g., with hypophosphorous acid

for wash durability)

Curing & Drying

Characterization
(LOI, Vertical Burn, TGA)

Click to download full resolution via product page

Future Research Directions
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To explore the potential flame retardant application of dibenzyl terephthalate, you could consider the

following research pathways:

Use as a Plasticizer/Co-monomer: Investigate whether DBT can act as a plasticizer or be
incorporated as a co-monomer in polymer systems (like polyesters or polyurethanes) to enhance

flexibility while contributing to char formation due to its aromatic structure [1].
Synergistic Agent: Evaluate DBT as a synergist with known phosphorus- or nitrogen-based flame

retardants. Its benzyl groups might influence the viscosity of the melt and promote charring.
Standard Flame Testing: Subject DBT and its polymer composites to standard flammability tests

(LOI, UL-94, cone calorimetry) to obtain quantitative data on its effectiveness [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1496223?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20871819
https://www.mdpi.com/2571-6255/6/5/175
https://www.vulcanchem.com/product/vc20871819
https://web.archive.org/web/20200221130915/http://journal.ui.ac.id/technology/journal/article/view/93
https://pmc.ncbi.nlm.nih.gov/articles/PMC9657405/
https://www.sciencedirect.com/science/article/pii/S1359836822001743
https://www.sciencedirect.com/science/article/abs/pii/S0141391019301673
https://www.sciencedirect.com/science/article/abs/pii/S0141391024000041
https://www.mdpi.com/2571-6255/6/5/175
https://www.smolecule.com/products/b1496223#dibenzyl-terephthalate-flame-retardant-applications
https://www.smolecule.com/products/b1496223#dibenzyl-terephthalate-flame-retardant-applications
https://www.smolecule.com/products/b1496223#dibenzyl-terephthalate-flame-retardant-applications
https://www.smolecule.com/products/s1496223?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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